3-Azido-1-cyclopentylazetidine
Overview
Description
3-Azido-1-cyclopentylazetidine (3-ACPA) is an organic chemical compound that is commonly used as a reagent in organic synthesis. It is a versatile reagent that can be used to synthesize a wide range of compounds, including heterocycles and polycyclic aromatics. It has been used in a variety of applications, including drug discovery, material science, and biochemistry. 3-ACPA has been found to possess a number of advantageous properties, including low toxicity and high reactivity.
Scientific Research Applications
Synthesis of Novel Explosophores
The introduction of azido groups alongside nitro groups on a quaternary carbon center can create novel gem-azidonitro explosophores . These structures exhibit unique thermal properties that could revolutionize the design of explosives with controlled detonation characteristics .
Pharmaceutical Research
Aliphatic azides, such as 3-Azido-1-cyclopentylazetidine , are important structural fragments in biologically active compounds. They are present in several known medical drugs and can be metabolically active, making them valuable for pharmaceutical research .
High-Energy Material Studies
The compound’s structure allows for the exploration of high-energy materials. Its azido group can lead to higher enthalpy of formation, which is beneficial for creating substances that release a significant amount of energy upon activation .
Advanced Propellant Formulations
In the realm of aerospace engineering, 3-Azido-1-cyclopentylazetidine could be investigated for its potential as a component in advanced propellant formulations. Its thermal properties and the presence of energetic azido groups make it a candidate for propellants that require a high degree of stability and energy release .
Organic Synthesis
Organic azides are valuable substrates for organic synthesis3-Azido-1-cyclopentylazetidine could be used in the synthesis of various heterocycles, which are core structures in many pharmaceuticals and agrochemicals .
Materials Science
Due to its energetic nature, 3-Azido-1-cyclopentylazetidine might find applications in materials science, particularly in the development of materials that require the release or absorption of energy .
Chemical Sensing and Detection
The azido group in 3-Azido-1-cyclopentylazetidine could be utilized in chemical sensing and detection technologies. Its reactivity with other chemical groups might be harnessed to detect the presence of specific substances or environmental conditions .
properties
IUPAC Name |
3-azido-1-cyclopentylazetidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4/c9-11-10-7-5-12(6-7)8-3-1-2-4-8/h7-8H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYHTWIMHPRUIKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CC(C2)N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Azido-1-cyclopentylazetidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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